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Compound of Interest

Compound Name: 2-Chloro-5-methylbenzamide

CAS No.: 101080-00-6

Cat. No.: B2382523

Get Quote

Executive Summary
2-Chloro-5-methylbenzamide (CAS: 101080-00-6) is a functionalized aromatic amide

primarily utilized as a high-value pharmaceutical and agrochemical intermediate.[1][2][3][4]

While its intrinsic biological activity is moderate, its structural significance lies in its role as a

"privileged scaffold"—a core fragment capable of serving as a ligand for diverse biological

targets, including ryanodine receptors (RyRs) and bacterial enzymes.

This guide analyzes the compound's physicochemical profile, its potential intrinsic antimicrobial

properties, and its critical role as a precursor for next-generation anthranilic diamide

insecticides (e.g., Chlorantraniliprole analogs) and potential anticancer agents targeting the

Hedgehog signaling pathway.

Chemical Profile & Physicochemical Properties
Understanding the "drug-likeness" of the scaffold is the first step in assessing biological

potential.
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Property Value Relevance to Bioactivity

CAS Number 101080-00-6 Unique Identifier

IUPAC Name 2-Chloro-5-methylbenzamide Standard Nomenclature

Molecular Formula C₈H₈ClNO Low MW fragment (<200 Da)

Molecular Weight 169.61 g/mol
Ideal for Fragment-Based Drug

Discovery (FBDD)

LogP (Predicted) ~1.75
Good membrane permeability;

Lipinski compliant

H-Bond Donors 1 (Amide NH₂)
Critical for receptor binding

pocket interaction

H-Bond Acceptors 1 (Amide C=O)
Critical for receptor binding

pocket interaction

Rotatable Bonds 1
Low entropic penalty upon

binding

Structural Insight: The ortho-chloro substituent provides steric bulk that twists the amide bond

out of planarity with the phenyl ring, often improving metabolic stability by protecting the amide

bond from rapid hydrolysis. The meta-methyl group offers a hydrophobic anchor point for

hydrophobic pockets in target proteins.

Biological Activity & Therapeutic Potential[6]
Agrochemical Potential: Ryanodine Receptor
Modulation
The most validated biological utility of the 2-chloro-5-methylbenzamide scaffold is as a

precursor to anthranilic diamides.

Mechanism: Derivatives of this scaffold bind to the ryanodine receptor (RyR) in insect muscle

cells. This locks the calcium channels in a partially open state, leading to uncontrolled

calcium release, muscle paralysis, and death.
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Key Derivative:Chlorantraniliprole (Rynaxypyr). While the commercial drug uses a slightly

different substitution pattern, the 2-chloro-5-methylbenzamide core represents a critical

"chemical space" neighbor used in SAR (Structure-Activity Relationship) optimization to fine-

tune potency and selectivity against Lepidopteran pests.[1]

Antimicrobial & Antifungal Potential
Simple benzamides often exhibit weak-to-moderate antimicrobial activity.

Bacterial Targets: The amide moiety can mimic peptide bonds, potentially acting as a

competitive inhibitor for bacterial enzymes involved in cell wall synthesis or protein

translation.

SAR Insight: Research on the analog 2-chloro-5-nitrobenzamide suggests that electron-

withdrawing groups (like nitro) enhance antimicrobial efficacy via ROS generation. The 5-

methyl group in our topic compound is electron-donating, which likely reduces direct toxicity

but improves safety profiles for mammalian exposure, making it a better candidate for fungal

targets where lipophilicity drives potency.

Emerging Pharma Targets: Hedgehog Signaling
Benzamide derivatives have been identified as antagonists of the Smoothened (Smo) receptor

in the Hedgehog (Hh) signaling pathway.

Relevance: Aberrant Hh signaling is implicated in basal cell carcinoma and medulloblastoma.

Scaffold Role: 2-Chloro-5-methylbenzamide serves as the "Head" group in fragment-based

design, where the amide nitrogen is coupled to a larger lipophilic "Tail" (e.g., a pyridine or

heterocyclic moiety) to achieve nanomolar potency against Smo.

Structure-Activity Relationship (SAR)
Visualization[1]
The following diagram illustrates how specific structural modifications to the 2-Chloro-5-
methylbenzamide core dictate its biological function.
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Caption: SAR Map highlighting the functional contribution of each substituent on the 2-Chloro-
5-methylbenzamide scaffold.[1]

Experimental Protocols
Synthesis of 2-Chloro-5-methylbenzamide
Context: This protocol describes the conversion of the acid precursor to the amide, a necessary

step if the compound is not purchased commercially.

Reagents: 2-Chloro-5-methylbenzoic acid (CAS 6342-60-5), Thionyl Chloride (

), Ammonium Hydroxide (

), Dichloromethane (DCM).[1]

Activation: Dissolve 10 mmol of 2-chloro-5-methylbenzoic acid in 20 mL of dry DCM.

Chlorination: Add 12 mmol of

dropwise at 0°C. Add a catalytic amount of DMF. Reflux for 2 hours to form the acid chloride.

Evaporation: Remove solvent and excess

under reduced pressure.
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Amidation: Re-dissolve the residue in DCM and add dropwise to a stirred solution of 25%

aqueous

at 0°C.

Isolation: Stir for 1 hour. Separate the organic layer, wash with brine, dry over

, and evaporate.

Purification: Recrystallize from ethanol/water to obtain white crystals (Yield >85%).

In Vitro Antimicrobial Assay (MIC Determination)
Context: Standard broth microdilution method to assess intrinsic activity.

Preparation: Dissolve 2-Chloro-5-methylbenzamide in DMSO to a stock concentration of

10 mg/mL.

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate

(Range: 512 µg/mL to 1 µg/mL).

Inoculation: Add 100 µL of bacterial suspension (S. aureus ATCC 25923 or E. coli ATCC

25922) adjusted to

CFU/mL.

Incubation: Incubate at 37°C for 18–24 hours.

Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing

no visible growth.

Note: Expect MIC values >64 µg/mL for the naked scaffold; activity <32 µg/mL indicates

significant "hit" potential.

Synthesis & Derivatization Workflow
The following diagram outlines the chemical logic for transforming this scaffold into active

pharmaceutical or agrochemical ingredients.
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Caption: Chemical workflow from precursor acid to the amide scaffold and subsequent high-

value derivatives.

Safety & Toxicology (ADME Prediction)
Acute Toxicity: Based on GHS classifications of the aldehyde analog, the amide is predicted

to be Harmful if swallowed (H302) and may cause Skin/Eye Irritation (H315/H319).

Metabolic Stability: The 2-chloro substituent blocks ortho-hydroxylation, a common metabolic

clearance route, potentially extending the half-life (

) of the molecule in vivo.

Environmental Fate: As a halogenated aromatic, biodegradability is expected to be slow;

waste streams should be managed via high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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